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Compound of Interest

Compound Name: Oppd-Q

Cat. No.: B15554034

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oppd-Q, a p-phenylenediamine-quinone (PPD-Q), is an oxidized derivative of the aromatic
amine antioxidant OPPD.[1][2] PPD-Qs are a class of compounds recognized for their
biological activities, including the induction of oxidative stress. Accurate and consistent
preparation of Oppd-Q stock solutions is critical for obtaining reliable and reproducible results
in experimental settings. These application notes provide detailed protocols for the preparation,
storage, and handling of Oppd-Q stock solutions for use in various research applications.

Data Presentation

A summary of the key quantitative data for Oppd-Q is presented in the table below for easy
reference.
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Property Value Source

2-(octylamino)-5-
Formal Name (phenylamino)-2,5- [1]

cyclohexadiene-1,4-dione

4-(2-
Synonyms Octylamino)diphenylamine- [1]

quinone; OPPD-quinone

Molecular Formula C20H26N202 [1]
Formula Weight 326.4 g/mol [1]
Physical Form Solid [1]
Solubility
Chloroform 1-10 mg/mL [1]
Methanol 0.1-1 mg/mL [1]

Expected to be soluble based
DMSO on the properties of similar

hydrophobic compounds.

Purity 295% [1]

Experimental Protocols

Materials and Equipment
e Oppd-Q solid powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance
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o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Oppd-Q Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of Oppd-Q in DMSO. This
high-concentration stock can then be diluted to the desired working concentration for various
experiments.

o Calculate the required mass of Oppd-Q:
o The molecular weight of Oppd-Q is 326.4 g/mol .
o To prepare 1 mL of a 10 mM stock solution, you will need:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 326.4 g/mol x 1000 mg/g = 3.264 mg
» Weighing the Oppd-Q:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 3.264 mg of Oppd-Q powder into the tared tube.
e Dissolving the Oppd-Q:

o Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the Oppd-Q
powder.

o Cap the tube securely and vortex thoroughly for at least 1-2 minutes to ensure complete
dissolution. Visually inspect the solution to ensure no solid particles remain.

o Storage of the Stock Solution:
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o Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock
solution should be stable for several months.

Protocol for Preparing Working Solutions

e Thawing the Stock Solution:
o Thaw an aliquot of the 10 mM Oppd-Q stock solution at room temperature.
 Dilution to Working Concentration:

o Dilute the 10 mM stock solution to the desired final concentration using the appropriate
cell culture medium or experimental buffer.

o For example, to prepare 1 mL of a 10 uM working solution from a 10 mM stock, you would
perform a 1:1000 dilution:

» Add 1 pL of the 10 mM Oppd-Q stock solution to 999 pL of cell culture medium.
= Mix thoroughly by gentle pipetting or brief vortexing.
Important Considerations:

o Solvent Effects: DMSO can have biological effects on its own. It is crucial to include a vehicle
control (cell culture medium with the same final concentration of DMSO as the experimental
samples) in all experiments. The final concentration of DMSO in the culture medium should
typically be kept below 0.5% (v/v) to minimize toxicity.

e Aqueous Solubility: Oppd-Q has low aqueous solubility. When diluting the DMSO stock
solution into aqueous buffers or media, ensure that the compound does not precipitate. If
precipitation occurs, consider using a lower final concentration or incorporating a small
percentage of a non-ionic surfactant like Tween® 20 or Pluronic® F-68, after validating its
compatibility with your experimental system.
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Visualization of Pathways and Workflows
Signaling Pathway

While the specific signaling pathway for Oppd-Q is not fully elucidated, related p-
phenylenediamine-quinones (PPD-Qs) are known to induce cellular responses through the
generation of reactive oxygen species (ROS), leading to oxidative stress. This can
subsequently activate various downstream signaling cascades, including those involved in
apoptosis and inflammation.
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Caption: Oxidative stress signaling induced by PPD-Qs.
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Experimental Workflow

The following diagram illustrates the key steps involved in preparing Oppd-Q stock and
working solutions for cell-based assays.
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Caption: Workflow for preparing Oppd-Q solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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